Cas no 94460-98-7 (Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate)

• Product Name: Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate
• CAS No: 94460-98-7
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• MDL: MFCD01122583
• CID: 4720954
• Update Time: 2025-05-19

Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-[(4-methylphenyl)sulfonyl]-N-phenylglycinate
• [Phenyl-(toluene-4-sulfonyl)-amino]-acetic acid methyl ester
• BAS 00680283
• ChemDiv3_002669
• Oprea1_695381
• Oprea1_537764
• MHJLWQJCHUYYHX-UHFFFAOYSA-N
• HMS1480J07
• N-(toluene-4-sulfonyl)phenylglycine methyl ester
• methyl 2-(N-(4-methylphenyl)sulfonylanilino)acetate
• glycine, N-[(4-methylphenyl)sul
• Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate

• MDL： MFCD01122583
• Inchi： 1S/C16H17NO4S/c1-13-8-10-15(11-9-13)22(19,20)17(12-16(18)21-2)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
• InChI Key： MHJLWQJCHUYYHX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC(=O)OC)C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate

Comprehensive Overview of Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate (CAS No. 94460-98-7)

Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate (CAS No. 94460-98-7) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a methyl ester group and sulfonamide functionality, makes it a valuable building block for researchers exploring novel drug formulations and agrochemical applications. The compound's N-phenylglycinate moiety contributes to its versatility in nucleophilic substitution reactions, a topic frequently searched by organic chemists in academic and industrial settings.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate. Many researchers are investigating solvent-free reactions or biocatalytic approaches to improve the compound's atom economy – a key metric in sustainable chemistry that ranks high in search engine queries. The 4-methylphenyl (p-tolyl) group in its structure enhances lipophilicity, a property increasingly important for drug candidates targeting membrane-bound receptors, as evidenced by rising searches for "lipophilicity modification techniques" in pharmaceutical databases.

Analytical characterization of CAS 94460-98-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, both frequently mentioned in patent literature and academic papers. The compound's methyl ester group shows characteristic IR stretching frequencies around 1740 cm^-1, a detail often sought after by analytical chemists troubleshooting spectral interpretations. Recent publications highlight its potential as a precursor for heterocyclic compounds, aligning with growing interest in nitrogen-containing scaffolds for medicinal chemistry applications.

Storage and handling recommendations for Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate emphasize protection from moisture, given the hydrolytic sensitivity of its ester group – a practical consideration generating numerous forum discussions among laboratory technicians. The compound's crystalline form (when purified) exhibits defined melting points between 98-102°C, making it distinguishable from related derivatives during quality control procedures, a subject of frequent queries in chemical analysis communities.

In material science applications, the sulfonyl group in 94460-98-7 enables interesting polymer modification possibilities, particularly for creating high-performance thermoplastics with enhanced thermal stability. This aligns with industry searches for "sulfone-containing polymers" and "heat-resistant additives." Patent analysis reveals growing interest in using this compound as a chain transfer agent in controlled polymerization reactions, reflecting broader trends in precision macromolecular engineering.

The N-phenylglycinate portion of the molecule has attracted attention in computational chemistry studies, with researchers modeling its conformational flexibility using molecular dynamics simulations – a hot topic in drug discovery circles. Quantum mechanical calculations predict specific torsion angles for the sulfonamide linkage, providing valuable data for virtual screening workflows that dominate modern pharmaceutical R&D strategies.

Industrial scale-up considerations for CAS 94460-98-7 production often focus on optimizing the Suzuki-Miyaura coupling steps involved in its synthesis, a reaction type generating substantial academic and industrial search traffic. Process chemists frequently discuss workup procedures to maximize yield while minimizing heavy metal residues, reflecting regulatory concerns in pharmaceutical manufacturing. Recent advances in flow chemistry have shown promise for continuous production of such intermediates.

Environmental fate studies indicate that Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate undergoes biodegradation via esterase-mediated pathways, a characteristic increasingly important for compounds used in crop protection formulations. This biodegradation profile aligns with searches for "environmentally benign agrochemicals" and "green formulation additives." The compound's photostability under UV light has also been investigated for potential applications in light-stabilized materials.

In analytical method development, the chromatographic behavior of 94460-98-7 has been extensively documented, particularly its retention characteristics on reversed-phase columns – information highly valued by quality control analysts. The compound's UV spectrum shows distinct maxima at 220 nm and 265 nm, enabling sensitive detection in complex matrices, a technique frequently searched by researchers developing HPLC assays for related compounds.

The scientific literature contains numerous examples of structural analogs derived from Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate, particularly exploring modifications to its aromatic rings or ester group. These structure-activity relationship studies generate significant interest among medicinal chemists, as evidenced by search trends for "sulfonamide bioisosteres" and "ester prodrug strategies." The compound's balanced logP value (predicted around 2.8) makes it particularly interesting for CNS drug development projects.

Recent patent applications disclose innovative uses of CAS 94460-98-7 in asymmetric synthesis, particularly as a chiral auxiliary in stereoselective transformations. This application aligns with growing industry demand for enantiomerically pure intermediates, a trend reflected in rising searches for "chiral sulfonamides" and "stereocontrolled reactions." The compound's potential as a ligand in transition metal catalysis continues to be explored in academic laboratories worldwide.

Safety assessments of Methyl N-(4-methylphenyl)sulfonyl-N-phenylglycinate emphasize standard laboratory precautions for handling fine chemicals, with particular attention to dust control during weighing operations – a practical consideration generating discussion in industrial hygiene forums. The compound's thermal stability profile has been characterized using differential scanning calorimetry, data frequently requested by process safety engineers in pharmaceutical manufacturing facilities.

Emerging research explores the compound's potential in bioconjugation chemistry, leveraging its sulfonamide group for creating stable protein-small molecule hybrids. This application taps into the booming field of antibody-drug conjugates and targeted therapies, topics dominating recent scientific conference agendas and literature searches. The methyl ester functionality provides additional opportunities for selective modifications under mild conditions.